![molecular formula C18H29N5O3 B2767654 8-[(2-Ethylpiperidin-1-yl)methyl]-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione CAS No. 838883-81-1](/img/structure/B2767654.png)
8-[(2-Ethylpiperidin-1-yl)methyl]-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione
Overview
Description
The compound “8-[(2-Ethylpiperidin-1-yl)methyl]-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione” is a chemical compound with the molecular formula C18H29N5O3 . It has a molecular weight of 363.462 . The compound is available from various suppliers .
Molecular Structure Analysis
The compound has a complex structure that includes a piperidine ring and a purine dione group . The SMILES representation of the compound isCCC1CCCCN1Cc1nc2n(C)c(=O)n(C)c(=O)c2n1CCOC . Physical And Chemical Properties Analysis
The compound has a molecular weight of 363.462 . Its InChI representation isInChI=1/C18H29N5O3/c1-5-13-8-6-7-9-22(13)12-14-19-16-15(23(14)10-11-26-4)17(24)21(3)18(25)20(16)2/h13H,5-12H2,1-4H3 . The solubility of the compound in DMSO is unknown .
Scientific Research Applications
Pharmaceutical Drug Development
This compound features a piperidine moiety, which is a common structural component in many pharmaceutical drugs. Piperidine derivatives are known for their wide range of pharmacological activities, and they are present in more than twenty classes of pharmaceuticals . The ethylpiperidinyl group in the compound could potentially be exploited for its binding affinity to various biological targets, leading to the development of new medications for diseases that require modulation of those targets.
Organic Synthesis
The structure of this compound suggests its utility in organic synthesis, particularly in the formation of C–N bonds. It could serve as a precursor or intermediate in the synthesis of complex organic molecules. The presence of multiple functional groups allows for selective reactions that can lead to a diverse array of synthetic pathways .
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This compound, being a piperidine derivative, could be of interest in future research and drug development.
properties
IUPAC Name |
8-[(2-ethylpiperidin-1-yl)methyl]-7-(2-methoxyethyl)-1,3-dimethylpurine-2,6-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29N5O3/c1-5-13-8-6-7-9-22(13)12-14-19-16-15(23(14)10-11-26-4)17(24)21(3)18(25)20(16)2/h13H,5-12H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TTYLQSBGNIPGLR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1CC2=NC3=C(N2CCOC)C(=O)N(C(=O)N3C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-((2-ethylpiperidin-1-yl)methyl)-7-(2-methoxyethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione | |
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